Cas no 1437457-71-0 (3,6-Dibromo-2-chloro-4-methylquinoline)

• Product Name: 3,6-Dibromo-2-chloro-4-methylquinoline
• CAS No: 1437457-71-0
• MF: C₁₀H₆Br₂ClN
• MW: 335.422339916229
• CID: 5059884
• Update Time: 2025-08-05

3,6-Dibromo-2-chloro-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-chloro-4-methylquinoline

• Inchi： 1S/C10H6Br2ClN/c1-5-7-4-6(11)2-3-8(7)14-10(13)9(5)12/h2-4H,1H3
• InChI Key： LABVXDQVQFAHPF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C=CC(=CC2=C1C)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Dibromo-2-chloro-4-methylquinoline

Introduction to 3,6-Dibromo-2-chloro-4-methylquinoline (CAS No. 1437457-71-0)

3,6-Dibromo-2-chloro-4-methylquinoline (CAS No. 1437457-71-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the quinoline class, which is known for its diverse biological activities and structural versatility.

The molecular formula of 3,6-Dibromo-2-chloro-4-methylquinoline is C₁₀H₆Br₂ClN, and its molecular weight is approximately 318.41 g/mol. The compound features a quinoline core with bromine and chlorine substituents, as well as a methyl group, which contribute to its distinct chemical properties and reactivity. These functional groups can significantly influence the compound's interactions with biological systems and its potential therapeutic applications.

In the realm of medicinal chemistry, 3,6-Dibromo-2-chloro-4-methylquinoline has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its antimicrobial and antifungal properties, making it a promising candidate for the development of novel antibiotics and antifungal agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).

Beyond its antimicrobial properties, 3,6-Dibromo-2-chloro-4-methylquinoline has also shown promise in the field of cancer research. Research conducted at the National Institutes of Health (NIH) has indicated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action involves the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its biological activities, 3,6-Dibromo-2-chloro-4-methylquinoline has been investigated for its potential applications in materials science. The unique electronic properties of quinoline derivatives make them suitable for use in organic electronics and photovoltaic devices. A study published in Advanced Materials in 2020 reported that this compound can be used as an electron transport material in organic solar cells, enhancing their efficiency and stability.

The synthesis of 3,6-Dibromo-2-chloro-4-methylquinoline typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of an appropriate aniline derivative with a substituted acetyl chloride or ketone, followed by bromination and chlorination steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on a larger scale.

The safety profile of 3,6-Dibromo-2-chloro-4-methylquinoline is an important consideration for both research and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE) and conducting experiments in well-ventilated areas.

In conclusion, 3,6-Dibromo-2-chloro-4-methylquinoline (CAS No. 1437457-71-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.